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For Researchers, Scientists, and Drug Development Professionals

Introduction

Quindoxin, a synthetic heterocyclic N-oxide, belongs to the quinoxaline-1,4-dioxide class of
compounds. Historically utilized as an antibacterial agent and growth promoter in the livestock
industry, its use has been curtailed in many regions due to significant safety concerns. This
technical guide provides a comprehensive overview of Quindoxin's chemical identifiers,
mechanism of action, toxicological profile, and analytical methodologies for its detection,
offering valuable insights for researchers in toxicology, drug development, and food safety.

Core Chemical Identifiers and Physicochemical
Properties

Quindoxin is chemically known as 4-oxidoquinoxalin-1-ium 1-oxide[1]. Its unique structural
features are central to its biological activity.
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Identifier Value Source

CAS Number 2423-66-7 [1]

Molecular Formula CsHsN20:2 [1]

Molecular Weight 162.15 g/mol [1]
4-oxidoquinoxalin-1-ium 1-

IUPAC Name _ [1]
oxide

, C1=CC=C2C(=C1)N(C=C[N+]
Canonical SMILES [1]
2=0)[O]

CKIHZSGJPSDCNC-
InChl Key [1]
UHFFFAOYSA-N

Solid, Light yellow to yellow
Appearance

powder/crystal

Melting Point 241 - 243 °C [1]
Quinoxaline 1,4-dioxide,

Synonyms
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Caption: 2D Chemical Structure of Quindoxin

Mechanism of Action: DNA Damage via Oxidative
Stress

The primary mechanism underlying the antibacterial and toxic effects of Quindoxin and other
quinoxaline-1,4-dioxides involves the generation of reactive oxygen species (ROS) and
subsequent DNA damage.

Under anaerobic conditions, the N-oxide groups of Quindoxin can be enzymatically reduced
by bacterial reductases. This reduction process generates unstable radical intermediates that
can interact with molecular oxygen to produce superoxide anions and other ROS. These highly
reactive species can then induce damage to cellular macromolecules, with DNA being a
primary target.

The resulting DNA damage can manifest as strand breaks and base modifications, leading to
the inhibition of DNA synthesis and ultimately, bacterial cell death. This genotoxic mechanism is
also the basis for the mutagenic and carcinogenic properties of Quindoxin. Studies on the
related compound mequindox have shown that it induces cell cycle arrest at the G2/M phase
and triggers apoptosis, cellular responses consistent with significant DNA damage.
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Caption: Proposed Mechanism of Quindoxin-Induced DNA Damage.

Pharmacokinetics and Metabolism

Specific pharmacokinetic data for Quindoxin is limited. However, studies on structurally similar
quinoxaline-1,4-dioxides, such as Mequindox, provide valuable insights into the likely
absorption, distribution, metabolism, and excretion (ADME) profile of Quindoxin.

Following oral administration in rats, Mequindox is rapidly absorbed and extensively
metabolized[2]. The bioavailability of Mequindox was reported to be 37.16%][2]. The
metabolism of quinoxaline-1,4-dioxides primarily involves the reduction of the N-oxide groups,
leading to a variety of metabolites. Some of these metabolites may retain biological activity and
contribute to the overall toxicological profile of the parent compound. Excretion is expected to
occur via both renal and fecal routes. Given the similarities in structure, it is plausible that
Quindoxin follows a similar ADME pathway.

Toxicological Profile

The use of Quindoxin in food-producing animals has been largely discontinued due to its
significant toxicological risks, including genotoxicity, carcinogenicity, and potential for
photoallergic reactions.

Acute Toxicity: While specific LD50 values for Quindoxin are not readily available in the
reviewed literature, data for the related compound Mequindox indicate an oral LD50 of 550
mg/kg body weight in rats, classifying it as moderately toxic[3].

Genotoxicity and Mutagenicity: Quindoxin has been shown to be mutagenic in the Salmonella
microsomal assay (Ames test), inducing both base-pair substitutions and frameshift mutations.
Its mutagenic activity is dependent on the presence of the N-oxide groups and is enhanced
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under anaerobic conditions, which supports the proposed mechanism of action involving
reductive activation.

Carcinogenicity: Long-term exposure to dioxins and dioxin-like compounds has been linked to
various types of cancer in animal studies[4]. The genotoxic nature of Quindoxin raises
significant concerns about its carcinogenic potential.

Photoallergy: Quindoxin is a known photosensitizer that can cause photocontact dermatitis in
individuals exposed to the compound and subsequently to light[5][6].

Regulatory Status

Due to its toxicological profile, the use of Quindoxin as a veterinary feed additive has been
banned or severely restricted in many countries. For instance, China's Ministry of Agriculture
has banned the use of olaquindox, a related quinoxaline-1,4-dioxide, in food animals, citing
potential risks to the breeding industry and human health[7][8]. Similar regulatory actions have
been taken in other jurisdictions to protect consumer safety. Researchers and professionals in
the field should consult their national and regional regulatory agencies for the most current
information on the legal status of Quindoxin.

Analytical Methodology: Determination of Quindoxin
in Animal Feed

The detection and quantification of Quindoxin residues in animal feed are crucial for regulatory
monitoring and ensuring food safety. High-performance liquid chromatography (HPLC) is a
commonly employed technique for this purpose. The following is a generalized protocol based
on established methods for quinoxalines in feed matrices.

Experimental Protocol: HPLC-DAD Analysis of Quindoxin in Animal Feed
1. Sample Preparation and Extraction:
e Weigh 5 grams of a homogenized feed sample into a 50 mL centrifuge tube.

o Add 20 mL of a suitable extraction solvent, such as a mixture of acetonitrile and water or
methanol.
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Vortex the mixture for 1 minute to ensure thorough mixing.

Place the tube in a sonicator bath for 15 minutes to facilitate extraction.

Centrifuge the sample at 4000 rpm for 10 minutes.

Carefully collect the supernatant.

Repeat the extraction process on the pellet with another 20 mL of the extraction solvent.

Combine the supernatants.

. Clean-up (Solid-Phase Extraction - SPE):

Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized
water.

Load the combined supernatant onto the conditioned SPE cartridge.

Wash the cartridge with 5 mL of a low-organic-content solvent (e.g., 5% methanol in water)
to remove interferences.

Elute the analyte with 5 mL of a high-organic-content solvent (e.g., methanol or acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

. HPLC Conditions:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pm).

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (e.g.,
30:70 v/v) containing a small amount of an acidifier like formic acid (e.g., 0.1%).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 pL.
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Detection: Diode Array Detector (DAD) at a wavelength of approximately 254 nm and 365
nm.

. Quantification:
Prepare a series of standard solutions of Quindoxin in the mobile phase.

Generate a calibration curve by plotting the peak area against the concentration of the
standards.

Quantify the amount of Quindoxin in the sample by comparing its peak area to the

calibration curve.
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Caption: General Workflow for HPLC Analysis of Quindoxin in Animal Feed.
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Conclusion

Quindoxin, while possessing antibacterial properties, presents significant toxicological risks

that have led to its ban in many agricultural applications. Its mechanism of action, centered on

the generation of genotoxic reactive oxygen species, underscores the potential for harm to both

animals and humans. For researchers and drug development professionals, understanding the

chemical properties, biological activity, and analytical detection methods for Quindoxin is

essential for risk assessment, regulatory compliance, and the development of safer

alternatives. The information compiled in this guide serves as a foundational resource for these

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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